Cas no 502632-66-8 (Sonolisib)
Sonolisib (px-866), a modified wortmannin analog, is an orally available, irreversible, pan isoform PI3K inhibitor (ic50=0.1 nm (P110 α), 1.0 nm (p120 γ), 2.9 nm (P110 δ)). Px-866 has antitumor activity

Sonolisib structure
Product Name:Sonolisib
CAS No:502632-66-8
Molecular Formula:C29H35NO8
Molecular Weight:525.5901
MDL:MFCD07784511
CID:834440
PubChem ID:9849735
Sonolisib Properties
Names and Identifiers
-
- PX-866
- [(3aR,6E,9S,9aR,10R,11aS)-6-[[bis(prop-2-enyl)amino]methylidene]-5-hydroxy-9-(methoxymethyl)-9a,11a-dimethyl-1,4,7-trioxo-2,3,3a,9,10,11-hexahydroindeno[4,5-h]isochromen-10-yl] acetate
- PX 866
- (1E,4S,4aR,5R,6aS,9aR)-5-(Acetyloxy)-1-[(di-2-propen-1-ylamino)methylene]-4,4a,5,6,6a,8,9,9a-octahydro-11-hydroxy-4-(methoxymethyl)-4a,6a-dimethyl-cyclopenta[5,6]naphtho[1,2-c]pyran-2,7,10(1H)-trione
- Sonolisib
- Cyclopenta(5,6)naphtho(1,2-c)pyran-2,7,10(1H)-trione, 5-(acetyloxy)-1-((di-2-propen-1-ylamino)methylene)-4,4a,5,6,6a,8,9,9a-octahydro-11-hydroxy-4-(methoxymethyl)-4a,6a-dimethyl-, (1E,4S,4ar,5R,6as,9ar)-
- SONOLISIB [WHO-DD]
- DJM-166
- NSC-722134
- DTXCID10120748
- BP162743
- NS00071885
- Sonolisib (PX-866)
- acetic acid 4-diallylaminomethylene-6-hydroxy-1-alpha 12-methoxymethyl-10beta,13beta-dimethyl-3,7,17-trioxo-1,3,4,7,10,11beta,12,13,14alpha,15,16,17-dodecahydro-2-oxa-cyclopenta(a)phenanthren-11-yl ester
- DB12601
- PX866
- G13771
- UNII-987796874T
- CHEBI:65345
- [(3aR,6E,9S,9aR,10R,11aS)-6-[(di(prop-2-enyl)amino)methylidene]-5-hydroxy-9-(methoxymethyl)-9a,11a-dimethyl-1,4,7-trioxo-2,3,3a,9,10,11-hexahydroindeno[7,6-h]isochromen-10-yl] acetate
- sonolisibum
- AKOS040742638
- CHEMBL411907
- HY-N6775
- QIUASFSNWYMDFS-NILGECQDSA-N
- 987796874T
- DJM-2-166
- NSC800933
- Q27088839
- GTPL7941
- acetic acid (1S,4E,10R,11R,13S,14R)-4-diallylaminomethylene-6-hydroxy-1-methoxymethyl-10,13-dimethyl-3,7,17-trioxo-1,3,4,7,10,11,12,13,14,15,16,17-dodecahydro-2-oxa-cyclopenta[a]phenanthren-11-yl ester
- (1E,4S,4aR,5R,6aS,9aR)-1-((di(prop-2-en-1-yl)amino)methylidene)-11-hydroxy-4-(methoxymethyl)-4a,6a-dimethyl-2,7,10-trioxo-1,2,4,4a,5,6,6a,7,8,9,9a,10-dodecahydroindeno(4,5-h)isochromen-5-yl acetate
- acetic acid (1S,4E,10R,11R,13S,14R)-4-diallylaminomethylene-6-hydroxy-1-methoxymethyl-10,13-dimethyl-3,7,17-trioxo-1,3,4,7,10,11,12,13,14,15,16,17-dodecahydro-2-oxa-cyclopenta(a)phenanthren-11-yl ester
- CS-0002501
- (4E)-4-(((Bis(prop-2-en-1-yl)amino)methylidene)-6-hydroxy-1alpha-(methoxymethyl)-3,7,17-trioxo-2-oxaandrosta-5,8-dien-11alpha-yl acetate
- acetic acid 4-diallylaminomethylene-6-hydroxy-1-alpha 12-methoxymethyl-10beta,13beta-dimethyl-3,7,17-trioxo-1,3,4,7,10,11beta,12,13,14alpha,15,16,17-dodecahydro-2-oxa-cyclopenta[a]phenanthren-11-yl ester
- NSC-800933
- (4E)-4-(((BIS(PROP-2-EN-1-YL)AMINO)METHYLIDENE)-6-HYDROXY-1.ALPHA.-(METHOXYMETHYL)-3,7,17-TRIOXO-2-OXAANDROSTA-5,8-DIEN-11.ALPHA.-YL ACETATE
- acetic acid (1S,4E,10R,11R,13S,14R)-(4-diallylaminomethylene-6-hydroxy-1-methoxymethyl-10,13-dimethyl-3,7,17-trioxo-1,3,4,7,10,11,12,13,14,15,16,17-dodecahydro-2-oxa-cyclopenta(a)phenanthren-11-yl)ester
- ((3aR,6E,9S,9aR,10R,11aS)-6-((di(prop-2-enyl)amino)methylidene)-5-hydroxy-9-(methoxymethyl)-9a,11a-dimethyl-1,4,7-trioxo-2,3,3a,9,10,11-hexahydroindeno(7,6-h)isochromen-10-yl) acetate
- (1E,4S,4aR,5R,6aS,9aR)-1-{[di(prop-2-en-1-yl)amino]methylidene}-11-hydroxy-4-(methoxymethyl)-4a,6a-dimethyl-2,7,10-trioxo-1,2,4,4a,5,6,6a,7,8,9,9a,10-dodecahydroindeno[4,5-h]isochromen-5-yl acetate
- Sonolisib [INN]
- SCHEMBL10020803
- 502632-66-8
- DTXSID80198257
- MS-29730
- (4S,4aR,5R,6aS,9aR,E)-1-((diallylamino)methylene)-11-hydroxy-4-(methoxymethyl)-4a,6a-dimethyl-2,7,10-trioxo-1,2,4,4a,5,6,6a,7,8,9,9a,10-dodecahydroindeno[4,5-h]isochromen-5-yl acetate
-
- MDL: MFCD07784511
- InChIKey: QIUASFSNWYMDFS-VKAVYKQESA-N
- Inchi: InChI=1S/C29H35NO8/c1-7-11-30(12-8-2)14-17-23-26(34)25(33)22-18-9-10-20(32)28(18,4)13-19(37-16(3)31)24(22)29(23,5)21(15-36-6)38-27(17)35/h7-8,14,18-19,21,34H,1-2,9-13,15H2,3-6H3/b17-14-
- SMILES: C=CCN(CC=C)/C=C\1/C2=C(C(=O)C3=C(C(CC4(C)C3CCC4=O)OC(=O)C)C2(C)C(COC)OC1=O)O
Computed Properties
- Exact Mass: 525.23626707g/mol
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 9
- Rotatable Bond Count: 9
- Monoisotopic Mass: 525.23626707g/mol
- Heavy Atom Count: 38
- Complexity: 1200
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 1.7
- Topological Polar Surface Area: 119Ų
Experimental Properties
- Density: 1.28
Sonolisib Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P00DAS2-1mg |
PX-866 |
502632-66-8 | ≥95% | 1mg |
$118.00 | 2025-02-26 | |
A2B Chem LLC | AG19698-1mg |
Px-866 |
502632-66-8 | ≥95% | 1mg |
$66.00 | 2024-04-19 | |
Apollo Scientific | BIP1009-1mg |
PX-866 |
502632-66-8 | 1mg |
£45.00 | 2022-10-09 | ||
Biosynth | BP162743-5 mg |
PX 866 |
502632-66-8 | 5mg |
$260.50 | |||
ChemScence | CS-0002501-1mg |
Sonolisib |
502632-66-8 | 99.49% | 1mg |
$140.0 | 2022-04-27 | |
eNovation Chemicals LLC | D395242-10mg |
PX-866 |
502632-66-8 | 99% | 10mg |
$416 | 2022-10-14 | |
LKT Labs | P9200-1 mg |
PX-866 |
502632-66-8 | ≥98% | 1mg |
$69.00 | 2023-07-10 | |
MedChemExpress | HY-N6775-1mg |
Sonolisib |
502632-66-8 | 99.00% | 1mg |
¥1636 | 2024-07-20 | |
TRC | P840390-1mg |
PX-866 |
502632-66-8 | 1mg |
$ 87.00 | 2023-04-15 | ||
SHANG HAI TAO SHU Biotechnology Co., Ltd. | T16908-1 mg |
Sonolisib |
502632-66-8 | 1mg |
¥2500.00 | 2022-04-26 |
Sonolisib Related Literature
-
Kui Shen,Liang Chen,Yingwei Li J. Mater. Chem. A, 2016,4, 10254-10262
-
Sunggak Kim,Chae Jo Lim,Sang-Eun Song,Han-Young Kang Chem. Commun., 2001, 1410-1411
-
Ke-Jing Huang,Yu-Jie Liu,Qiu-Fen Zhai J. Mater. Chem. B, 2015,3, 8180-8187
-
Xuegang Lu,Ge Huo,Xiaolong Liu,Gongying Liang,Zijian Han,Xiaoping Song CrystEngComm, 2012,14, 5622-5626
-
Abha Pandey,Sharad Kumar Asthana,Anand Prakash,Jagat Kumar Roy,Ida Tiwari,K. K. Upadhyay Dalton Trans., 2019,48, 2068-2076
-
Slađana Đorđević,Slavko Radenković New J. Chem., 2020,44, 19780-19788
-
Anastasiya A. Eliseeva,Daniil M. Ivanov,Alexander S. Novikov CrystEngComm, 2019,21, 616-628
502632-66-8 (Sonolisib) Related Products
- 345-83-5(4-Fluorobenzophenone)
- 98-96-4(Pyrazinamide)
- 456-49-5(1-fluoro-3-methoxybenzene)
- 94-34-8(N-(2-Cyanoethyl)-N-methylaniline)
- 58-25-3(chlordiazepoxide)
- 3621-82-7(2,6-dichloro-1,3-benzoxazole)
- 2736-40-5(2-ethylbutanoyl chloride)
- 2688-84-8(2-Phenoxyaniline)
- 2623-23-6(Menthyl acetate)
- 3900-31-0(Fludiazepam)
Recommended suppliers
Amadis Chemical Company Limited
(CAS:502632-66-8)Sonolisib

Purity:99%
Quantity:5mg
Price($):202.0